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Compound of Interest

Compound Name:
7-Methoxy-2-methylquinoline-4-

carboxylic acid

CAS No.: 189815-81-4

Cat. No.: B071649

Get Quote

Executive Summary
The 2-methylquinoline (quinaldine) scaffold represents a privileged structure in medicinal

chemistry, serving as a versatile pharmacophore for the development of next-generation

antimicrobial agents. Amidst the rising crisis of Multi-Drug Resistant (MDR) pathogens—

specifically MRSA (Staphylococcus aureus) and VRE (Vancomycin-Resistant Enterococci)—

derivatives of 2-methylquinoline have demonstrated potent efficacy, often surpassing standard-

of-care antibiotics like ciprofloxacin in specific in vitro assays.

This guide dissects the structure-activity relationships (SAR), synthetic methodologies, and

molecular mechanisms that define the antimicrobial profile of these derivatives. It is designed

for medicinal chemists and pharmacologists seeking to optimize this scaffold for pre-clinical

development.

The Chemical Scaffold: Pharmacophore Analysis
The 2-methylquinoline core is a benzopyridine system. Its antimicrobial potency is rarely

intrinsic to the naked scaffold but is unlocked through functionalization at three critical vectors:
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C-4 Position: Ideal for introducing solubilizing basic side chains (e.g., hydrazides, amines)

that enhance cellular uptake.

C-2 Methyl Group: The acidic protons on the methyl group allow for easy condensation

reactions (e.g., Knoevenagel condensation) to form styryl dyes or Schiff bases.

C-8 Position: Modification here often modulates lipophilicity and metal chelation capability,

crucial for penetrating bacterial cell walls.

Synthetic Architectures
To access high-potency derivatives, two primary synthetic pathways are dominant in current

literature: the formation of Schiff Bases and Hydrazide-Hydrazone conjugates.

Pathway A: Synthesis of Schiff Base Derivatives
The condensation of 2-methyl-quinoline-carbaldehydes with aromatic amines yields Schiff

bases (imines). This azomethine linkage (-N=CH-) is critical for biological activity, often

facilitating binding to the DNA gyrase active site.

Pathway B: Microwave-Assisted Functionalization
Modern "Green Chemistry" protocols utilize microwave irradiation to accelerate the reaction of

2-methylquinoline with hydrazine hydrate, forming hydrazides which are subsequently reacted

with aldehydes.
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Caption: Synthetic workflow for generating bioactive Schiff base and Hydrazone derivatives

from the 2-methylquinoline precursor.
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Structure-Activity Relationship (SAR)
The antimicrobial efficacy of 2-methylquinoline derivatives is governed by strict steric and

electronic requirements.

Key SAR Determinants:
Electron-Withdrawing Groups (EWG): Substitution at C-6 or C-7 with halogens (F, Cl)

significantly enhances antibacterial activity. This mimics the pharmacophore of

fluoroquinolones, increasing affinity for the DNA gyrase complex.

The Azomethine Linkage: In Schiff base derivatives, the -N=CH- spacer is non-negotiable.

Reduction of this bond to an amine often results in a loss of potency, suggesting the rigidity

of the double bond is required for proper active site docking.

Bulky Lipophilic Groups: Introduction of p-anisidine or o-phenylenediamine moieties at the C-

2 side chain improves activity against Gram-positive bacteria by facilitating membrane

permeation.
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Caption: SAR map highlighting the three critical vectors for optimizing antimicrobial potency in

quinaldine derivatives.

Mechanism of Action: DNA Gyrase Inhibition
The primary mechanism of action for 2-methylquinoline derivatives, particularly those with C-4

amino or hydrazide substitutions, is the inhibition of DNA Gyrase (Topoisomerase II).
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Similar to ciprofloxacin, these molecules stabilize the DNA-Gyrase cleavable complex,

preventing the re-ligation of DNA strands during replication.[1][2] This leads to the accumulation

of double-strand breaks and subsequent bacterial cell death.

Secondary Mechanism: Some lipophilic Schiff base derivatives also exhibit membrane

disruption capabilities, acting as ionophores that collapse the proton motive force in S. aureus.
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Caption: The mechanistic cascade of DNA Gyrase inhibition leading to bactericidal activity.

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
Purpose: To determine the lowest concentration of the derivative required to visibly inhibit

bacterial growth.[3] Standard: CLSI M07-A10 Guidelines.
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Inoculum Preparation: Cultivate target bacteria (e.g., S. aureus ATCC 25923) in Mueller-

Hinton Broth (MHB) to reach 0.5 McFarland turbidity (

CFU/mL).

Dilution: Dilute the inoculum 1:100 in Cation-Adjusted MHB.

Compound Preparation: Dissolve the 2-methylquinoline derivative in DMSO. Note: Final

DMSO concentration in the well must be <1% to avoid solvent toxicity.

Plate Setup: Use a 96-well microtiter plate. Dispense 100 µL of serial two-fold dilutions of the

compound (range: 0.5 – 128 µg/mL).

Incubation: Add 100 µL of diluted inoculum to each well. Incubate at 37°C for 18–24 hours.

Readout: Add 20 µL of Resazurin dye (0.015%). A color change from blue (resazurin) to pink

(resorufin) indicates viable growth. The MIC is the lowest concentration remaining blue.

Time-Kill Kinetics
Purpose: To distinguish between bacteriostatic and bactericidal activity.

Setup: Inoculate MHB containing the compound at

MIC with the test organism (

CFU/mL).

Sampling: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

Plating: Serially dilute aliquots in saline and plate onto nutrient agar.

Analysis: A

reduction in CFU/mL compared to the initial inoculum indicates bactericidal activity.

Data Summary: Comparative Potency
The following table synthesizes data from recent studies regarding specific 2-methylquinoline

derivatives compared to standard antibiotics.
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Compound
Class

Modification
Target
Organism

MIC (µg/mL) Reference

Quinaldine-Schiff

Base

p-anisidine

moiety
S. aureus 0.5 - 2.0 [1]

Quinaldine-

Hydrazide
4-carbohydrazide E. coli 3.98 [4]

8-Amino-2-

methylquinoline

Methylamino

group
M. tuberculosis 10.0 [6]

Standard

(Ciprofloxacin)
N/A S. aureus 0.5 - 1.0 [4]

Note: Data indicates that optimized Schiff base derivatives can achieve potency parity with

Ciprofloxacin against Gram-positive strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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